Cas no 100535-42-0 (Cyclobutanemethanamine,3,3-diethoxy-N,N-dimethyl-)

• Product Name: Cyclobutanemethanamine,3,3-diethoxy-N,N-dimethyl-
• CAS No: 100535-42-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 124146
• Update Time: 2024-01-25

Cyclobutanemethanamine,3,3-diethoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine,3,3-diethoxy-N,N-dimethyl-
• Cyclobutanone,3-(dimethylaminomethyl)-, diethyl acetal (6CI)
• Cyclobutanone, 3-(dimethylaminomethyl)-, diethyl acetal (6CI)

• Inchi： 1S/C11H21NO3/c1-5-8-10(6-2,7-12(3)4)9(13)11(8,14)15/h8,14-15H,5-7H2,1-4H3
• InChI Key： DUBZYUMBDUEEGA-UHFFFAOYSA-N
• SMILES： C1(O)(O)C(CC)C(CC)(CN(C)C)C1=O

Computed Properties

• Exact Mass: 201.17299
• Monoisotopic Mass: 201.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7A^2

Experimental Properties

• PSA: 21.7